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Compound of Interest

Compound Name: HCTU

Cat. No.: B15599832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions and handling

procedures for O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate (HCTU), a widely used coupling reagent in peptide synthesis. Adherence

to these guidelines is critical to ensure a safe laboratory environment and minimize the risk of

exposure.

Chemical and Physical Properties
HCTU is a white to off-white crystalline powder.[1][2] It is an aminium-based coupling reagent

that is favored for its efficiency in forming amide bonds, particularly in challenging peptide

synthesis scenarios.[1][2] The presence of a chlorine atom on the benzotriazole ring enhances

its reactivity.[1]
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Property Value

Synonyms

O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-

tetramethyluronium hexafluorophosphate, 2-(6-

Chloro-1H-benzotriazole-1-yl)-1,1,3,3-

tetramethylaminium hexafluorophosphate

CAS Number 330645-87-9[1]

Molecular Formula C₁₁H₁₅ClF₆N₅OP[1][2]

Molecular Weight 413.69 g/mol [1][2]

Appearance White to off-white crystalline powder[1][2]

Melting Point >185 °C

Purity ≥99.0%[1][2]

Hazard Identification and Toxicological Data
HCTU is classified as a hazardous substance, with the primary concerns being skin and eye

irritation, and its potential to cause severe allergic reactions upon repeated exposure.[1]

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause an allergic skin reaction.[1]

Uronium-based coupling reagents like HCTU are potent immune sensitizers.[1] Repeated

contact can lead to the development of allergic contact dermatitis and, in severe cases,

anaphylaxis.[1] In vivo dermal sensitization studies have confirmed that HCTU is a strong skin

sensitizer.[3]
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Acute Toxicity

Oral LD50 (Rat) >2000 mg/kg[1]

Dermal LD50 Not available

Inhalation LC50 Not available

It is important to note that this product does not have established occupational exposure limits

by region-specific regulatory bodies.[4]

Safety Precautions and Personal Protective
Equipment (PPE)
Due to its hazardous nature, strict safety protocols must be followed when handling HCTU.

Engineering Controls
Fume Hood: Always handle HCTU in a well-ventilated chemical fume hood to avoid

inhalation of dust.[1]

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)
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PPE Specification

Eye/Face Protection
Chemical safety goggles or a face shield are

mandatory.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn. Dispose of contaminated gloves properly

after use.[1]

Body Protection
A lab coat or other protective clothing should be

worn to prevent skin contact.[1]

Respiratory Protection

If working outside of a fume hood or if dust

formation is likely, a NIOSH-approved respirator

is recommended.[1]

Handling and Storage
Handling: Avoid breathing dust, fumes, or vapors.[1] Prevent contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Recommended storage temperature is between 2-8°C.[1][2] Keep away from incompatible

materials such as strong oxidizing agents.[1]

First Aid Measures
In case of exposure, follow these first aid procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing.[1] Seek medical attention if irritation or a rash develops.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do

so.[1] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, administer oxygen.[1] If

the person is not breathing, give artificial respiration.[1] Seek medical attention.[1]
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Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1] Never give anything by

mouth to an unconscious person.[1] Seek medical attention.[1]

Disposal Considerations
Dispose of HCTU and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[1] Do not allow the chemical to enter drains or waterways.

[1]

Experimental Protocol: Peptide Coupling Using
HCTU
This protocol outlines a general procedure for solid-phase peptide synthesis (SPPS) using

HCTU as the coupling reagent.

Materials:

Fmoc-protected amino acid

Resin (pre-loaded with the first amino acid)

HCTU

N,N-Diisopropylethylamine (DIPEA)

Dimethylformamide (DMF)

Deprotection solution (e.g., 20% piperidine in DMF)

Washing solvents (e.g., DMF, Dichloromethane (DCM))

Procedure:

Resin Swelling: Swell the resin in DMF for at least 30 minutes before use.

Fmoc Deprotection:

Drain the DMF from the resin.
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Add the deprotection solution to the resin and agitate for the recommended time (typically

5-20 minutes).

Drain the deprotection solution.

Repeat the deprotection step.

Wash the resin thoroughly with DMF.

Amino Acid Coupling:

In a separate vessel, dissolve the Fmoc-protected amino acid (2-5 equivalents relative to

resin loading) and HCTU (2-5 equivalents) in DMF.

Add DIPEA (4-10 equivalents) to the amino acid/HCTU solution.

Immediately add the activated amino acid solution to the deprotected resin.

Agitate the reaction mixture for 30-60 minutes, or until a negative Kaiser test is observed.

Drain the reaction solution.

Wash the resin thoroughly with DMF and DCM.

Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the

peptide sequence.

Final Deprotection and Cleavage: Once the synthesis is complete, perform a final Fmoc

deprotection and then cleave the peptide from the resin using an appropriate cleavage

cocktail.

Visualizations
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Caption: Logical workflow for the safe handling of HCTU.
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Caption: Generalized signaling pathway for hapten sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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